Cas no 22768-01-0 (Carbonic acid,phenylmethyl 2-propen-1-yl ester)
22768-01-0 structure
Product Name:Carbonic acid,phenylmethyl 2-propen-1-yl ester
CAS No:22768-01-0
MF:C11H12O3
MW:192.211183547974
CID:288644
PubChem ID:239644
Update Time:2025-04-19
Carbonic acid,phenylmethyl 2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonic acid,phenylmethyl 2-propen-1-yl ester
- benzyl prop-2-enyl carbonate
- 22768-01-0
- DTXSID20286349
- allylbenzyl carbonate
- SCHEMBL166548
- NSC44980
- NSC-44980
-
- Inchi: 1S/C11H12O3/c1-2-8-13-11(12)14-9-10-6-4-3-5-7-10/h2-7H,1,8-9H2
- InChI Key: WPBUMSXOUUWUAL-UHFFFAOYSA-N
- SMILES: O(C(=O)OCC=C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 192.07866
- Monoisotopic Mass: 192.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.087
- Boiling Point: 262.6°Cat760mmHg
- Flash Point: 98.6°C
- Refractive Index: 1.511
- PSA: 35.53
- LogP: 2.52580
Carbonic acid,phenylmethyl 2-propen-1-yl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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